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Compound of Interest

Compound Name: 4-Mercaptophenylacetic acid

Cat. No.: B013652

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a detailed overview of the physical state and melting point of 4-
Mercaptophenylacetic acid (MPAA), a compound of interest in organic synthesis,
pharmaceutical development, and material science. This document includes a summary of its
physical properties, a detailed experimental protocol for melting point determination, and a
logical workflow for the physical characterization of chemical compounds.

Core Physical and Chemical Properties

4-Mercaptophenylacetic acid is a solid crystalline compound at standard temperature and
pressure. Its appearance is typically a white to pale yellow or cream-colored powder or crystal.
[1][2][3] Key quantitative data and identifiers for this compound are summarized in the table
below.

Data Presentation: Properties of 4-Mercaptophenylacetic
Acid
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Property Value Source(s)

) White to pale yellow crystalline
Physical State _ [1][2](3]
solid/powder

Melting Point 103-109 °C [1][4][5]
103.0 to 107.0 °C [2]

107.0 °C [6]

98 °C

Molecular Formula CsHs02S [1161r718l
Molecular Weight 168.21 - 168.22 g/mol [L1141071191
CAS Number 39161-84-7 [1][2][5][6]
Purity >95% (HPLC, Titration) [1112114]
Storage Temperature 2-8 °C [41[5]

Experimental Protocols: Melting Point
Determination

The melting point of a crystalline solid is a critical physical property used for identification and
purity assessment. A pure compound typically exhibits a sharp melting point over a narrow
range (0.5-1.0°C), whereas impurities tend to depress and broaden the melting range.[4] The
following protocol details the widely accepted capillary method for determining the melting point
of an organic solid like 4-Mercaptophenylacetic acid. This can be performed using a digital
melting point apparatus or a Thiele tube setup.

Materials and Equipment

¢ Dry, finely powdered sample of 4-Mercaptophenylacetic acid
o Capillary tubes (sealed at one end)

 Digital melting point apparatus (e.g., Mel-Temp, DigiMelt) OR Thiele tube setup
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Heating oil (for Thiele tube, e.g., mineral or silicone oil)

Thermometer

Bunsen burner or heating mantle (for Thiele tube)

Mortar and pestle (if sample is not a fine powder)

Spatula

Step-by-Step Procedure

Step 1: Sample Preparation

o Ensure the 4-Mercaptophenylacetic acid sample is completely dry, as moisture can act as
an impurity and affect the melting range.[1]

« If the sample consists of large crystals, gently pulverize it into a fine powder using a mortar
and pestle.[1]

o Load the sample into a capillary tube by pressing the open end into the powder. A small
amount of solid should enter the tube.[1][2]

» To pack the sample, invert the tube and tap it gently on a hard surface, or drop it through a
long, narrow tube (like a piece of glass tubing) onto the benchtop.[1]

o Repeat until the sample is packed tightly into the closed end of the capillary to a height of 2-3
mm.[2]

Step 2: Melting Point Measurement (Using a Digital Apparatus)
e Turn on the digital melting point apparatus and allow it to stabilize.

o Set a starting temperature approximately 15-20°C below the expected melting point of MPAA
(~105°C).[2][6][10]

o Set the heating ramp rate. For a preliminary, rapid determination, a rate of 10-20°C/minute
can be used. For an accurate measurement, a slow ramp rate of 1-2°C/minute is crucial.[2]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b013652?utm_src=pdf-body
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://www.jk-sci.com/blogs/resource-center/method-for-determining-capillary-melting-point
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://www.jk-sci.com/blogs/resource-center/method-for-determining-capillary-melting-point
https://www.jk-sci.com/blogs/resource-center/method-for-determining-capillary-melting-point
https://cdn.images.fecom-media.com/FE00009346/documents/B8R06339+-+Digital+Melting+Point+Apparatus+-+Notes+for+Use.pdf
https://chem.libretexts.org/Courses/Meredith_College/Organic_I_Techniques/04%3A_Melting_Point/4.03%3A_Melting_Point_Determination_Procedure
https://www.jk-sci.com/blogs/resource-center/method-for-determining-capillary-melting-point
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013652?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

[6][11]
« Insert the packed capillary tube into the sample holder of the apparatus.[1][12]
e Begin heating and observe the sample through the magnifying eyepiece.[1][12]
» Record the temperature at which the first drop of liquid appears (the onset of melting).[1][2]

o Continue heating slowly and record the temperature at which the last solid crystal
disappears, resulting in a completely transparent liquid.[1][2]

e The two recorded temperatures constitute the melting range (e.g., 105.5-106.5°C).

» Allow the apparatus to cool significantly before performing another measurement. Use a
fresh capillary tube for each trial.[1]

Step 3: Melting Point Measurement (Using a Thiele Tube)

« Fill the Thiele tube with an appropriate heating oil (e.g., mineral oil) to a level above the top
of the side-arm loop.[8]

o Attach the packed capillary tube to a thermometer using a small rubber band or wire,
aligning the sample with the thermometer's bulb.[1][5]

« Insert the thermometer and attached capillary into the Thiele tube through a stopper,
ensuring the sample is immersed in the oil and positioned in the center of the main tube.[1]

[7]

o Gently heat the side arm of the Thiele tube with a Bunsen burner using a back-and-forth
motion. The tube's design will circulate the oil via convection, ensuring uniform temperature
distribution.[4][7]

» Heat rapidly to about 15-20°C below the expected melting point, then reduce the heating rate
to a slow and steady 1-2°C per minute.[2]

» Record the temperatures for the onset of melting and complete liquefaction as described in
the digital apparatus method.
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Mandatory Visualization

The following diagram illustrates a generalized workflow for the physical characterization of a
chemical compound, such as 4-Mercaptophenylacetic acid.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b013652?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013652?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Workflow for Physical Characterization of a Chemical Compound
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Caption: Logical workflow for the physical analysis of a chemical compound.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b013652?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013652?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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